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Cat. No.: B058083

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triglycidyl isocyanurate (TGIC) is a trifunctional epoxy compound known for its extensive use
as a cross-linking agent in polyester-based powder coatings. Its robust chemical structure
imparts excellent thermal stability, weather resistance, and mechanical strength to the cured
resins. Beyond its primary industrial applications, the alpha isomer of TGIC, also known as
Teroxirone, has been investigated for its antineoplastic and antiangiogenic activities, making its
physicochemical properties a subject of interest for researchers in both material science and
drug development. This guide provides a comprehensive overview of the core physicochemical
properties of TGIC, detailed experimental protocols for their determination, and a visualization
of its key chemical reactivity.

Commercial technical-grade TGIC is typically a mixture of two stereoisomers, alpha (a) and
beta (3), which possess different physicochemical properties. This variation, along with the
purity of the substance, contributes to the range of values reported in the literature for its
physical constants.

Physicochemical Data
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The physicochemical properties of Triglycidyl isocyanurate are summarized in the tables
below. The data reflects the variations observed between different grades and isomers.

Table 1: General Physicochemical Properties of

Triglycidyl Isocyanurate

Property Value Gradellsomer Source(s)
CAS Number 2451-62-9 N/A [1][21[3]
Molecular Formula C12H15N306 N/A [4115][6]
Molecular Weight 297.27 g/mol N/A [4115]16]

White to off-white
Appearance crystalline solid, Technical [41[71[8]

powder, or granules

Odorless at room )
Odor Technical [1][4]
temperature

) 1.42 - 1.46 g/cm?3 at ]
Density 20 °C Technical [9]

<0.007 Pa (<5.25 x _
Vapor Pressure Technical [4][10]
10-5> mmHg) at 20 °C

log Kow
(Octanol/Water -0.8 Technical [10]

Partition Coefficient)

Table 2: Solubility of Triglycidyl Isocyanurate
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Solvent Solubility Temperature (°C) Source(s)
Water 9-105¢g/L 25 [10]
<0.1 g/100 mL 20 [11]

Methanol 7.3% (W/v) 25 [1]
Toluene 3% (W/v) 25 [1]
Isopropanol 1% (w/v) 25 [1]
Acetone Soluble Not Specified [5]
Methyl Ethyl Ketone »

(MEK) Soluble Not Specified [5]
Ethyl Acetate Soluble Not Specified [5]
Dimethylformamide Soluble Not Specified [8]

(DMF)

Table 3: Thermal Properties of Triglycidyl Isocyanurate
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Property Value Gradellsomer Source(s)
Melting Point 90-125°C TEPIC (Technical)
Araldite PT 810
95 °C _
(Technical)
105 °C a-isomer [9]
156 °C B-isomer 9]
168 - 172 °C Not Specified [5]
- _ >240 °C (with -
Boiling Point N Not Specified [10]
decomposition)
Autoignition ]
>200 °C Technical [9]
Temperature

Stable under
recommended storage
. conditions. May ]
Stability Technical [2][9]
undergo hazardous
autopolymerization

above 120 °C.

In an aqueous
solution, 29%
decomposition was
observed in 72 hours.
When heated at 60 °C
for 30 days, the purity
- of a bulk sample N
Decomposition Not Specified [2][4][10]
dropped from >99% to
93%. Hazardous
decomposition
products upon
combustion include
carbon oxides and

nitrogen oxides.
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Experimental Protocols

The determination of the physicochemical properties of chemical substances is guided by
standardized protocols, such as those published by the Organisation for Economic Co-
operation and Development (OECD). Below are detailed methodologies for key experiments
based on these guidelines.

Melting Point/Melting Range (OECD Guideline 102)

The melting point is the temperature at which a substance transitions from a solid to a liquid
state at atmospheric pressure. For a pure substance, this transition occurs over a very narrow
temperature range.

Method: Capillary Tube Method

o Sample Preparation: A small amount of the finely powdered dry TGIC is introduced into a
capillary tube, which is sealed at one end. The sample is compacted at the bottom of the
tube to a height of approximately 3 mm.

o Apparatus: A melting point apparatus consisting of a heated metal block or a liquid bath (e.qg.,
silicone oil) equipped with a calibrated thermometer or a temperature sensor is used. The
apparatus must allow for controlled and uniform heating.

e Procedure: The capillary tube containing the sample is placed in the heating block or bath.
The temperature is raised at a steady rate (e.g., 1-2 °C per minute) as it approaches the
expected melting point.

o Observation: The temperatures at which the first signs of melting are observed and at which
the last solid particle disappears are recorded. This range represents the melting range of
the substance. For TGIC, which can be a mixture of isomers, a melting range is typically
observed.

Water Solubility (OECD Guideline 105)

Water solubility is defined as the saturation mass concentration of a substance in water at a
given temperature.

Method: Flask Method (for solubilities > 10-2 g/L)
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e Apparatus: A glass flask with a stirrer, a thermostatically controlled water bath or incubator,
and an analytical instrument suitable for quantifying TGIC (e.g., High-Performance Liquid
Chromatography - HPLC).

e Procedure: An excess amount of TGIC is added to a known volume of distilled water in the
flask. The mixture is agitated in the thermostatically controlled environment (e.g., 20 £ 0.5
°C) for a sufficient period to reach equilibrium (typically 24 hours). Preliminary tests can be
conducted to determine the equilibration time.

o Separation: After equilibrium is reached, the mixture is allowed to stand to let undissolved
solid settle. The saturated aqueous solution is then separated from the solid phase by
centrifugation or filtration. Care must be taken to avoid temperature changes during this step.

e Analysis: The concentration of TGIC in the clear aqueous phase is determined using a
suitable analytical method. The analysis is performed in replicate to ensure accuracy.

Vapor Pressure (OECD Guideline 104)

Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its
condensed phases (solid or liquid) at a given temperature in a closed system.

Method: Static Method

o Apparatus: A vacuum-tight apparatus consisting of a sample container, a pressure
measuring device (manometer), and a temperature-controlled housing.

e Procedure: A small amount of TGIC is placed in the sample container. The apparatus is
evacuated to remove air and any volatile impurities. The sample is then heated to the
desired temperature.

o Equilibration: The system is allowed to reach thermal and pressure equilibrium. At
equilibrium, the measured pressure corresponds to the vapor pressure of the substance at
that temperature.

o Measurement: The vapor pressure is measured at a minimum of two different temperatures
to establish the vapor pressure curve. For TGIC, due to its low volatility, measurements are
typically performed at elevated temperatures.
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Density of Solids (OECD Guideline 109)

Density is the mass of a substance per unit volume.
Method: Pycnometer Method

o Apparatus: A pycnometer (a glass flask with a close-fitting ground glass stopper with a
capillary), a balance, and a thermostat.

e Procedure:

[¢]

The mass of the clean, dry pycnometer is determined.

o The pycnometer is filled with a liquid of known density in which TGIC is insoluble and does
not react (e.g., a hydrocarbon solvent), and its mass is determined at a constant
temperature.

o A known mass of TGIC is introduced into the empty, dry pycnometer.

o The pycnometer containing the TGIC is then filled with the same liquid, and the total mass
is determined at the same constant temperature.

o Calculation: The volume of the TGIC sample is calculated from the difference in the mass of
the pycnometer filled with the liquid alone and the mass of the pycnometer containing the
sample and the liquid. The density is then calculated by dividing the mass of the TGIC
sample by its calculated volume.

Visualizations
Cross-linking Reaction of TGIC

Triglycidyl isocyanurate is widely used as a cross-linking agent for carboxyl-functional
polyester resins in powder coatings. The curing process involves the reaction of the epoxy
groups of TGIC with the carboxylic acid groups of the polyester, forming a durable three-
dimensional network.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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